Cas no 893913-97-8 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide
• CAS No: 893913-97-8
• MF: C₂₁H₁₇ClN₆O₂S
• MW: 452.916681051254
• CID: 6530110
• Update Time: 2025-06-10

2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide
• N-(3-acetamidophenyl)-2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

• Inchi： 1S/C21H17ClN6O2S/c1-13(29)26-15-3-2-4-16(9-15)27-19(30)11-31-21-18-10-25-28(20(18)23-12-24-21)17-7-5-14(22)6-8-17/h2-10,12H,11H2,1H3,(H,26,29)(H,27,30)
• InChI Key： MXBYLOAOPUANOR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)CSC1=NC=NC2N(C3=CC=C(Cl)C=C3)N=CC=21

Additional information on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide

Introduction to Compound with CAS No. 893913-97-8 and Product Name: 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide

Compound with the CAS number 893913-97-8 and the product name 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and therapeutic applications. The unique structural framework of this compound, characterized by a pyrazolo[3,4-d]pyrimidine core, makes it a promising candidate for further investigation in drug discovery and development.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore that has been extensively studied for its diverse biological activities. This scaffold is found in several clinically approved drugs and has shown efficacy in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The presence of a sulfur atom in the structure of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide introduces additional functional groups that can enhance its binding affinity to biological targets. This modification has been strategically incorporated to improve the compound's pharmacokinetic properties and overall efficacy.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The sulfanyl group in 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide is positioned to interact with key residues in protein targets, thereby influencing the compound's biological activity. This interaction can lead to the development of novel therapeutic agents with improved selectivity and potency.

The 4-chlorophenyl moiety in the compound's structure is another critical feature that contributes to its pharmacological properties. Chloro-substituted aromatic rings are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance metabolic stability and binding affinity. The chloro group in this compound can participate in hydrophobic interactions with biological targets, further optimizing the compound's pharmacokinetic profile.

Furthermore, the acetamidophenyl group at the N-terminal position of the molecule introduces an amide functionality that can influence solubility and bioavailability. Amide groups are commonly used in drug design to improve pharmacokinetic properties and reduce toxicity. The presence of this group in 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide suggests that it may exhibit favorable solubility characteristics, which are essential for oral administration and systemic distribution.

In the context of current research trends, compounds with pyrazolo[3,4-d]pyrimidine cores have been extensively investigated for their potential in treating various diseases. For instance, recent studies have demonstrated the efficacy of pyrazolo[3,4-d]pyrimidine derivatives in inhibiting kinases and other enzymes involved in cancer progression. These findings have spurred interest in developing new analogs with enhanced biological activity and reduced side effects.

The sulfur-containing derivatives of pyrazolo[3,4-d]pyrimidine have shown particular promise in preclinical studies. These compounds have been found to exhibit potent inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. The sulfanyl group in 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide is expected to contribute to its ability to modulate JAK activity effectively.

Another area of interest is the potential application of this compound in treating neurological disorders. Pyrazolo[3,4-d]pyrimidine derivatives have been reported to interact with neurotransmitter receptors and ion channels, suggesting their utility in managing conditions such as epilepsy and Alzheimer's disease. The structural features of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide, particularly the sulfanyl group and the acetamidophenyl moiety, make it a candidate for further exploration in this therapeutic area.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazolo[3,4-d]pyrimidine core efficiently. The introduction of functional groups like the sulfanyl and acetamidophenyl moieties requires precise control over reaction conditions to achieve regioselectivity and minimize side products.

In conclusion, compound with CAS No. 893913-97-8 and product name 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-acetamidophenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery and development. The presence of key functional groups such as the sulfanyl group and acetamidophenyl moiety enhances its potential biological activity and pharmacokinetic properties. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its therapeutic applications.